N-isobutyl-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-(2-methylpropyl)-4-oxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C16H19N5O2/c1-11(2)10-17-14(22)13-15(23)21-9-8-20(16(21)19-18-13)12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3,(H,17,22)
• InChI Key: BQHOEUOMRGVEDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=NN=C2N(CCN2C1=O)C3=CC=CC=C3
• Molecular Formula: C16H19N5O2
• Molecular Weight: 313.35 g/mol

Description

This compound is a derivative of imidazo[2,1-c][1,2,4]triazine, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

The synthesis of such compounds typically involves complex organic reactions. Unfortunately, without specific literature or experimental procedures, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure analysis usually involves techniques like X-ray crystallography, NMR, and mass spectrometry. Without specific data, a detailed analysis isn’t possible.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and reaction conditions. It’s difficult to predict without specific context.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include parameters like melting point, boiling point, solubility, and stability. These properties are usually determined experimentally.

Scientific Research Applications

Anticancer Activity

• Research has shown that derivatives of this compound exhibit remarkable anticancer properties. .
• .

Antiviral Potential

• The compound’s fine-tuned electronic properties make it adaptable for antiviral applications. .

Antifungal Properties

• Some derivatives of this compound exhibit potent antifungal activity. .

Cardiotonic Effects

• Investigations suggest that this compound may have cardiotonic properties, affecting heart function. .

Chemical Biology and Bioorthogonal Applications

• The bioorthogonal application of these polyazines, in combination with strained alkenes and alkynes, opens up new avenues for chemical biology research. .

Adsorbent Materials for Heavy Metal Detection

• Researchers have developed triazine-based materials for highly sensitive detection of heavy metal ions (such as Pb(II) and Cd(II)) in the environment. .

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many drugs work by interacting with biological macromolecules like proteins or nucleic acids.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological effects. Proper handling and disposal procedures should be followed when working with chemicals.

Future Directions

The future directions for research on this compound would depend on its biological activity and potential applications. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.